Carotenoid astaxanthin (Ax), a pink-red pigment, with its anti-oxidative feature, is useful as a therapeutic element for numerous diseases. The purpose of this study is to investigate the binding affinity of Ax to double strand (ds) DNA evaluated by using the fluorescence spectroscopy, surface plasmon resonance (SPR) and docking approaches. The fluorescence results show that Ax can quench the intensity of DNA fluorescence via a static quenching way. In the SPR method, for affinity evaluation, DNA molecules were attached on a gold sensor surface. Using different amounts of ds DNA, the kinetic values KD, KA, and Ka were calculated. The Van’t Hoff equation was used to estimate thermodynamic parameters including enthalpy (∆H), entropy (∆S) and Gibbs free energy (∆G) changes. The obtained results for KD in SPR (6.89×10-5 M) and fluorescence (KD=0.76×10-5 M) methods were in line with each other. Thermodynamic studies were carried out at four different temperatures, and the resulted negative data for ΔH and ΔS displayed that the main binding strength in the interaction of Ax with DNA was hydrogen bonding. ΔG value calculated by fluorescence method was near -38 kJ. mol-1 and using the docking method, estimated -9.95 kcal. mol-1 (-41.63 kJ. mol-1) which shows the binding behavior has an exothermic and spontaneous mechanism. Molecular docking results confirmed that the side chains of Ax interact specifically with base pairs and the DNA backbone.Graphical Abstract

Carbon dots have been widely focused on the field of sensing and detection due to their excellent optical property. Herein, novel orange fluorescent nitrogen and chlorine co-doped carbon dots (N,Cl-CDs) are obtained by one-pot hydrothermal method using o-phenylenediamine and neutral red. Based on the inner filter effect, the prepared N,Cl-CDs can be innovatively developed as an effective “signal-off” multifunctional sensing platform for sensitive determination of tetracycline. The proposed sensor was utilized to realize the determination of tetracycline in Rirver water samples/milk samples (λex = 390 nm, λem = 606 nm) with satisfactory recoveries and relative standard deviations. The linear range of are 0.05 to 45 μM and 45 to135 μM, and detection limit is 3.9 nM (3σ/m). Meanwhile, the luminescent intensity of N,Cl-CDs was reduced gradually when pH changed continuously from 12 to 2, showing a pH-responsive fluorescence property with two linear ranges of pH 3–7 and pH 7–10. In addition, due to the characteristics of low toxicity and excellent biocompatibility, the N, Cl-CDs were also used in the imaging of oocystis cells, which is hopeful to realize the detection of tetracycline in living cells.

Herein, we have prepared a 5,10,15,20-Tetrakis(4-hydroxyphenyl) porphyrin (P) which acts as a probe for selective and sensitive detection of Bi3+ ions. Probe P was obtained by reacting pyrrole with 4-hydroxyl benzaldehyde and characterized by NMR, IR, and ESI-MS. All photo-physical studies of P were tested in DMSO:H2O (8:2, v/v) media by spectrophotometry and spectrofluorometry respectively. The selectivity of P was tested with different metal ions in solution as well as in the solid phase, only Bi3+ showed red fluorescence quenching while with other metal ions, no such effect was observed. The Job’s plot unveiled the 1:1 stoichiometric binding ratio of the probe with Bi3+ and anticipated association constant of 3.4 ×105 M-1, whereas the Stern-Volmer quenching constant was noticed to be 5.6 ×105 M-1. Probe P could detect Bi3+ down to 27 nM by spectrofluorometric. The binding mechanism of P with Bi3+ was well supported with NMR, mass, and DFT studies. Further, the P was applied for the quantitative determination of Bi3+ in various water samples and the biocompatibility of P was examined using neuro 2A (N2a) cells. Overall, probe P proves promising for the detection of Bi3+ in the semi-aqueous phase and it is the first report as a colorimetric and fluorogenic probe.

Sensitive and convenient strategy of tyrosinase (TYR) and its inhibitor atrazine is in pressing demand for essential research as well as pragmatic application. In this work, an exquisite label-free fluorometric assay with high sensitivity, convenience and efficiency was described for detecting TYR and the herbicide atrazine on the basis of fluorescent nitrogen-doped carbon dots (CDs). The CDs were prepared via one-pot hydrothermal reaction starting from citric acid and diethylenetriamine. TYR catalyzed the oxidation of dopamine to dopaquinone derivative which could quench the fluorescence of CDs through a fluorescence resonance energy transfer (FRET) process. Thus, a sensitive and selective quantitative evaluation of TYR can be constructed on the basis of the relationship between the fluorescence of CDs and TYR activity. Atrazine, a typical inhibitor of TYR, inhibited the catalytic activity of TYR, leading to the reduced dopaquinone and the fluorescence was retained. The strategy covered a broad linear range of 0.1–150 U/mL and 4.0–80.0 nM for TYR and atrazine respectively with a low detection limit of 0.02 U/mL and 2.4 nM/mL. It is also demonstrated that the assay can be applied to detect TYR and atrazine in spiked complex real samples, which provides infinite potential in application of disease monitoring along with environmental analysis.

The chalcone compound DHPO was synthesized through a chemical reaction between 1-(2-hydroxyphenyl)-ethanone and 3,4-dimethoxy benzaldehyde under ultrasound irradiation. The interaction between the DHPO compound and several metal ions was studied using fluorescence behavior, revealing that the chalcone function as a “turn on and turn off” switch fluorescent sensor, for selectively and sensitively detecting Fe3+ ions. The process of fluorescence quenching and complexation of DHPO with Fe3+ ion was further studied using methods such as Benesi-Hildebrand, Stern-Volmer plot, and job plot.

Granzyme B, mostly expressed by cytotoxic T lymphocytes in the fight against cancer and infection, is known to induce cell death based on its active enzymatic activity as a serine protease. Recent studies showed cytotoxicity of a non-enzymatic granzyme B-like peptide (also referred to as granzyme B-associated peptide or GP1 in this report) in tumor cells and presence of binding targets for GP1R (i.e., GP1 conjugated with rhodamine fluorochrome) in tumor cells, bacteria, and circulating platelets/neutrophils of healthy hosts. But there were no data on “sick” hosts to help substantiate any potential GP1 based medical applications. Thus, we adopted similar GP1R binding protocols to further study binding of GP1 in different biological samples (including different blood samples of hosts in sickness and in health, cancer cell lines, and trigeminal ganglia culture of infected hosts treated with and without GP1) and determine if any binding patterns might have any associations with different health conditions. The overall preliminary results appear to show certain GP1R + binding patterns in certain blood components (especially neutrophils) have potential correlations with certain health conditions of hosts at sampling times, indicating potential GP1R applications for diagnostic purposes. Findings of different GP1R binding patterns in different cancer cell lines, whole blood samples and trigeminal ganglia culture of experimental mice infected with HSV-1 virus (might cause neuropathy) within a week post-infection, and blood samples of GP1-treated mouse survivors on day 21 post-infection provided preliminary evidence of potential GP1-led tumor cell-specific cell death and treatment efficacy for greater survival.

A general egg white gel-sol strategy for fabrication of highly fluorescent Au, Ag, Cu, and Pt nanoclusters (NCs) and the first example of using Au NCs for assay of nuclease activity and inhibition were described. The Au NCs enabled bright red fluorescence, and the other Ag, Cu, and Pt NCs have highly blue emission. The red-emitting Au NCs were further applied in assay of S1 nuclease activity and inhibition. Free hemin efficiently quenches the emission of Au NCs by photoinduced electron transfer due to the formation of Au NCs-hemin conjugates. However, G-quadruplex/hemin exerts negligible effect on its fluorescence due to no Au NCs-hemin conjugate formed. There are stronger electrostatic repulsion effects between both negatively charged G-quadruplex and Au NCs. Therefore, a novel G-quadruplex/hemin-based Au NCs fluorescent sensor for S1 nuclease was designed. A known G-rich oligonucleotide (ODN) serves as not only substrate for S1 nuclease but also for the construction of G-quadruplex/hemin. The G-rich ODN is hydrolyzed into fragments by S1 nuclease resulting in no G-quadruplex/hemin formation. Therefore, the free hemin quenches Au NCs fluorescence remarkably and the assay of S1 nuclease activity and inhibition has accomplished. Both the fluorescent NCs syntheses and the detection of S1 nuclease are facile and efficient.

An anthracene thiazole based Schiff base L was synthesized and employed for fluorescence switch-on detection of maleic acid in aqueous DMSO. The non-fluorescent L (10–5 M) showed an instantaneous and selective fluorescence enhancement at 506 nm upon interaction with maleic acid (10–5 M). Other potential carboxylic acids (10–5 M), such as malic acid, citric acid, acetic acid, cinnamic acid, tartaric acid, succinic acid, fumaric acid, oxalic acid and malonic acid failed to alter the chromo-fluorogenic properties of L. Probe L can be employed to detect maleic acid down to 2.74 × 10–6 M. The probe L showed good linearity from 2.97 to 6.87 µM. Analytical utility of L was examined by detecting maleic acid in various food additives and drosophila larvae.

Green and economical self-doped nitrogen-containing fluorescent carbon quantum dots (N-CQDs) were synthesized using a one-pot hydrothermal treatment method. The optical and structural properties of the N-CQDs were investigated in detail by UV-vis and fluorescence spectroscopy, X-ray diffraction (XRD) techniques, transmission electron microscopy (TEM), and high-resolution transmission electron microscopy (HRTEM). Fourier transform infrared spectroscopy (FT-IR), X-ray photoelectron spectroscopy (XPS) spectroscopy, and elemental analysis illustrate the surface function and composition of N-CQDs. N-CQDs emit a broad fluorescence between365 ̴ 465 nm and fluoresce most strongly at the excitation wavelength of 415 nm. Meanwhile, Cr (VI) could significantly burst the fluorescence intensity of N-CQDs. N-CQDs showed an excellent sensitivity and selectivity to Cr (VI), which exhibited good linearity in the range of 0 ̴ 40 µmol/L with a detection limit of 0.16 µmol/L. In addition, the mechanism of Fluorescence quenching of N-CQDs by Cr (VI) was investigated. This work well provides a research idea for the preparation of green carbon quantum dots from biomass and their use for the detection of metal ions.

Bacterial contamination of water sources is a significant public health concern, and therefore, it is important to have accurate and efficient methods for monitoring bacterial concentration in water samples. Fluorescence-based methods, such as SYTO 9 and PI staining, have emerged as a promising approach for real-time bacterial quantification. In this review, we discuss the advantages of fluorescence-based methods over other bacterial quantification methods, including the plate count method and the most probable number (MPN) method. We also examine the utility of fluorescence arrays and linear regression models in improving the accuracy and reliability of fluorescence-based methods. Overall, fluorescence-based methods offer a faster, more sensitive, and more specific option for real-time bacterial quantification in water samples.